Cas no 1807082-62-7 (Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate)

• Product Name: Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate
• CAS No: 1807082-62-7
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 4946237
• Update Time: 2025-05-26

Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate

• Inchi： 1S/C12H13BrN2O2/c1-2-17-12(16)5-8-3-9(6-14)10(7-15)11(13)4-8/h3-4H,2,5-6,14H2,1H3
• InChI Key： YJSITZUHMQTZRU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CN)=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate

Ethyl 3-Aminomethyl-5-Bromo-4-Cyanophenylacetate (CAS No. 1807082-62-7): A Comprehensive Overview

Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate (CAS No. 1807082-62-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate is composed of a phenyl ring substituted with a bromine atom at the 5-position, a cyano group at the 4-position, and an ethyl ester group attached to the acetate moiety. The presence of an aminomethyl group further adds to its functional versatility, making it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in the synthesis and characterization of Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate have been reported in several high-impact scientific journals. Researchers have explored its synthetic routes, focusing on optimizing yield and purity while minimizing environmental impact. One notable approach involves the use of transition-metal catalyzed reactions, which have shown promise in achieving high selectivity and efficiency.

In the context of medicinal chemistry, Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate has been investigated for its potential as a lead compound in drug discovery. Its structural features, particularly the bromine and cyano groups, are known to influence biological activity and pharmacokinetic properties. Studies have shown that these functionalities can enhance binding affinity to specific protein targets, making the compound a valuable scaffold for designing drugs with improved therapeutic profiles.

Clinical trials involving derivatives of Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate are currently underway to evaluate their efficacy and safety in treating various diseases. Preliminary results have been promising, with some compounds demonstrating potent activity against cancer cells and other pathological conditions. These findings underscore the importance of continued research into this class of compounds to unlock their full potential.

Beyond its applications in drug development, Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate serves as a crucial intermediate in the synthesis of other complex molecules. Its reactivity and functional groups make it suitable for a wide range of chemical reactions, including coupling reactions, substitution reactions, and cyclization processes. This versatility has led to its use in the production of fine chemicals, agrochemicals, and materials science applications.

The environmental impact of synthesizing and using Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate is also an area of active research. Scientists are developing greener synthetic methods that reduce waste generation and energy consumption. These efforts align with the growing emphasis on sustainable chemistry practices and responsible resource management.

In conclusion, Ethyl 3-aminomethyl-5-bromo-4-cyanophenylacetate (CAS No. 1807082-62-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural characteristics make it an ideal candidate for further exploration in medicinal chemistry, pharmaceutical development, and synthetic organic chemistry. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.